1-(4-Bromophenyl)cyclopropanecarboxamide
Cat. No. B3029953
M. Wt: 240.10
InChI Key: WEBHXXBBDYMULJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07687524B2
Procedure details
To a −15° C. solution of 1-(4-bromophenyl)cyclopropanecarboxylic acid from Step 2 (1.5 g) in chloroform (60 mL) were slowly added isobutyl chloroformate (900 μL) and triethylamine (1.1 mL). The reaction mixture was stirred at −15° C. for 2 hours. Then it was saturated with ammonia gas and stirred at −15° C. for 10 minutes. The reaction mixture was allowed to stand at room temperature for 1 hour then poured into water (60 mL) and partitioned. The aqueous layer was extracted with dichloromethane (2×160 mL). The combined extracts were washed with brine, dried with magnesium sulfate and the solvent removed in vacuo. The residue was purified by swish using diethyl ether and hexanes to yield the title compound.
Name
Identifiers
|
REACTION_CXSMILES
|
[Br:1][C:2]1[CH:7]=[CH:6][C:5]([C:8]2([C:11]([OH:13])=O)[CH2:10][CH2:9]2)=[CH:4][CH:3]=1.ClC(OCC(C)C)=O.C([N:24](CC)CC)C.N>C(Cl)(Cl)Cl.O>[Br:1][C:2]1[CH:7]=[CH:6][C:5]([C:8]2([C:11]([NH2:24])=[O:13])[CH2:10][CH2:9]2)=[CH:4][CH:3]=1
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Inputs
Step One
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Name
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|
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Quantity
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1.5 g
|
|
Type
|
reactant
|
|
Smiles
|
BrC1=CC=C(C=C1)C1(CC1)C(=O)O
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Step Two
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Name
|
|
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Quantity
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900 μL
|
|
Type
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reactant
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|
Smiles
|
ClC(=O)OCC(C)C
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Step Three
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Name
|
|
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Quantity
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1.1 mL
|
|
Type
|
reactant
|
|
Smiles
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C(C)N(CC)CC
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Step Four
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Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
N
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Step Five
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Name
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|
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Quantity
|
60 mL
|
|
Type
|
solvent
|
|
Smiles
|
C(Cl)(Cl)Cl
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Step Six
|
Name
|
|
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Quantity
|
60 mL
|
|
Type
|
solvent
|
|
Smiles
|
O
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Conditions
Temperature
|
Control Type
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UNSPECIFIED
|
|
Setpoint
|
-15 °C
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Stirring
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Type
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CUSTOM
|
|
Details
|
The reaction mixture was stirred at −15° C. for 2 hours
|
|
Rate
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UNSPECIFIED
|
|
RPM
|
0
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Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
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CUSTOM
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|
Details
|
To a −15° C.
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STIRRING
|
Type
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STIRRING
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|
Details
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stirred at −15° C. for 10 minutes
|
|
Duration
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10 min
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WAIT
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Type
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WAIT
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|
Details
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to stand at room temperature for 1 hour
|
|
Duration
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1 h
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
partitioned
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EXTRACTION
|
Type
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EXTRACTION
|
|
Details
|
The aqueous layer was extracted with dichloromethane (2×160 mL)
|
WASH
|
Type
|
WASH
|
|
Details
|
The combined extracts were washed with brine
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DRY_WITH_MATERIAL
|
Type
|
DRY_WITH_MATERIAL
|
|
Details
|
dried with magnesium sulfate
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the solvent removed in vacuo
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
The residue was purified
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Outcomes
Product
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
